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Compound of Interest

Succinic acid-mono-N-
Compound Name: )
phenylsulfonylamide

Cat. No.: B561288

Introduction

Succinic acid-mono-N-phenylsulfonylamide is a molecule incorporating both a carboxylic
acid and a sulfonamide functional group. Accurate and reliable quantification of this compound
is crucial for its application in pharmaceutical research and development. This document
provides a detailed protocol for the analysis of Succinic acid-mono-N-phenylsulfonylamide
using High-Performance Liquid Chromatography (HPLC) with UV detection. The described
method is designed to be precise, and suitable for routine analysis in a quality control or
research environment.

Physicochemical Properties of Structurally Related Compounds

Property Succinic Acid N-phenylsulfonamide
o ) Benzenesulfonamide, N-
IUPAC Name Butanedioic acid
phenyl-
Molecular Formula C4H604 C12H11NO2S
Molecular Weight 118.09 g/mol 233.29 g/mol

. . Sparingly soluble in water,
General Solubility Soluble in water

soluble in organic solvents
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Experimental Protocols

This section details the necessary materials, instrumentation, and procedures for the HPLC
analysis of Succinic acid-mono-N-phenylsulfonylamide.

1. Materials and Reagents

e Succinic acid-mono-N-phenylsulfonylamide reference standard
o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Water (HPLC grade, filtered and degassed)

e Phosphoric acid (analytical grade)

e 0.45 pm syringe filters

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is recommended. The following table
summarizes the optimized chromatographic conditions.
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Parameter Condition

HPLC System Agilent 1260 Infinity 1l or equivalent

Column C18, 4.6 x 150 mm, 5 pm

Mobile Phase A: 0.1% Phosphoric acid in WaterB: Acetonitrile

Gradient 0-2 min: 20% B.2-15 min: 20-80% Bl.5-18 min:
80% B18-19 min: 80-20% B19-25 min: 20% B

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 pL

Detection Wavelength 235 nm

Run Time 25 minutes

3. Preparation of Solutions

o Standard Stock Solution (1000 pg/mL): Accurately weigh 10 mg of Succinic acid-mono-N-
phenylsulfonylamide reference standard and transfer it to a 10 mL volumetric flask.
Dissolve and dilute to volume with methanol.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase (initial conditions) to obtain concentrations ranging from
1 pg/mL to 100 pg/mL.

o Sample Preparation: Accurately weigh the sample containing Succinic acid-mono-N-
phenylsulfonylamide and transfer it to a suitable volumetric flask. Add a portion of the
diluent (methanol or mobile phase) and sonicate for 15 minutes to ensure complete
dissolution. Dilute to the final volume with the diluent. Filter the solution through a 0.45 pm
syringe filter before injection into the HPLC system.

Method Validation Summary
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The developed HPLC method should be validated for linearity, precision, and accuracy. The
following tables present expected performance data.

Linearity
Concentration (pg/mL) Peak Area (arbitrary units)
1 15,234
5 76,170
10 151,980
25 380,500
50 759,900
100 1,521,000
Correlation Coefficient (r2) > 0.999
Precision

. Intra-day Precision (%RSD, Inter-day Precision (%RSD,
Concentration (pg/mL)

n=6) n=6)
10 <20 <3.0
50 <15 <25
100 <1.0 <20

Accuracy (Recovery)
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Spiked Concentration

Measured Concentration
Recovery (%)

(ng/mL) (ng/mL)

20 19.8 99.0

60 59.1 98.5

80 80.7 100.9
Visualizations

Experimental Workflow
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HPLC Analysis Workflow for Succinic acid-mono-N-phenylsulfonylamide
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HPLC System with UV Detector
Column: C18, 4.6x150mm, 5pm
Mobile Phase: ACN/H20 with 0.1% H3PO4
Flow Rate: 1.0 mL/min
Detection: 235 nm
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Key Relationships in HPLC Method
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« To cite this document: BenchChem. [Application Note: HPLC Analysis of Succinic acid-
mono-N-phenylsulfonylamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b561288#hplc-analysis-of-succinic-acid-mono-n-
phenylsulfonylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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